Cas no 1805280-65-2 (2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1805280-65-2
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4874020
• Update Time: 2025-08-03

2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H7BrClF2NO2/c10-3-6-8(11)5(9(12)13)1-4(14-6)2-7(15)16/h1,9H,2-3H2,(H,15,16)
• InChI Key： CQOYABVDNDHPRR-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)F)=CC(CC(=O)O)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-6-acetic acid

2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-6-acetic Acid: A Comprehensive Overview

2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-6-acetic acid is a highly specialized organic compound with the CAS registry number 1805280-65-2. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a bromomethyl group at position 2, a chlorine atom at position 3, a difluoromethyl group at position 4, and an acetic acid moiety at position 6.

The synthesis of 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-6-acetic acid involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and acetylation processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, thereby improving yield and purity.

One of the most significant applications of this compound lies in its potential as a building block for drug discovery. The presence of multiple substituents on the pyridine ring provides ample opportunities for functionalization, enabling the creation of bioactive molecules with desired pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities due to their ability to modulate key cellular pathways.

In addition to its pharmaceutical applications, 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-6-acetic acid has garnered attention in the field of agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively investigated. Recent research has focused on enhancing the selectivity and efficacy of these agrochemicals while minimizing their environmental impact.

The unique electronic properties of this compound also make it an attractive candidate for use in materials science. Its ability to act as a ligand in coordination chemistry has led to its application in the synthesis of metal-organic frameworks (MOFs) and other advanced materials with potential applications in gas storage and catalysis.

From a structural perspective, the pyridine ring serves as the central framework for this compound, providing stability and reactivity through its aromatic nature. The bromomethyl group introduces electrophilic character, making it susceptible to nucleophilic attacks during synthesis or reactions. The chlorine atom at position 3 contributes to the overall electron-withdrawing effect, influencing the reactivity of adjacent substituents.

The difluoromethyl group at position 4 adds further complexity to the molecule by introducing fluorine atoms, which are known for their unique chemical properties. Fluorinated compounds often exhibit enhanced stability and bioavailability due to their resistance to hydrolysis and metabolic degradation.

The acetic acid moiety at position 6 plays a crucial role in modulating the acidity and solubility of the compound. This group can be further functionalized to tailor the physical and chemical properties of derivatives for specific applications.

Recent studies have delved into the mechanistic insights behind the reactivity of 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-6-acetic acid in various chemical transformations. Computational chemistry tools have been employed to predict reaction pathways and optimize synthetic strategies, providing valuable insights into its behavior under different conditions.

In conclusion, 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-6-acetic acid is a versatile compound with immense potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, agrochemical development, and materials science. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern chemistry.